![molecular formula C24H19NO6 B2549918 (Z)-4-methyl-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl 3,5-dimethoxybenzoate CAS No. 903196-87-2](/img/structure/B2549918.png)
(Z)-4-methyl-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl 3,5-dimethoxybenzoate
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Description
(Z)-4-methyl-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl 3,5-dimethoxybenzoate is a useful research compound. Its molecular formula is C24H19NO6 and its molecular weight is 417.417. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Activity
Research on similar compounds, such as 1,3,4-oxadiazole thioether derivatives containing pyridine moieties, has shown promising antibacterial activities against pathogens like Xanthomonas oryzae pv. oryzae (Xoo). These compounds have been synthesized and assessed for their antibacterial effectiveness, with some showing superior activity compared to commercial agents. This suggests potential applications in developing new antibacterial agents to combat plant diseases (Song et al., 2017).
Photocatalytic Properties
Certain zinc(II) coordination polymers based on pyridine and benzofuran derivatives have been explored for their photocatalytic properties. These materials have demonstrated efficiency in degrading organic dyes like Rhodamine B, Rhodamine 6G, and Methyl Red under light irradiation. This indicates their potential utility in environmental remediation and the treatment of wastewater containing synthetic dyes (Xue et al., 2020).
Selective Luminescence Sensing
Zinc(II) coordination polymers featuring pyridine and related heterocycles have shown selective luminescence sensing capabilities for metal ions like iron(III). These properties are useful for the development of sensitive and selective sensors for environmental monitoring and analytical chemistry applications (Hu et al., 2015).
Anticancer Activity
Compounds featuring pyridine thiazole derivatives have been studied for their potential anticancer activities. Research into their interactions with various human carcinoma cells suggests that these compounds, especially when formulated as zinc(II) complexes, might offer pathways to new cancer treatments. The studies have demonstrated specific cytotoxic properties against certain cancer cell lines, underlining the importance of these compounds in medicinal chemistry (Xun-Zhong et al., 2020).
Properties
IUPAC Name |
[(2Z)-4-methyl-3-oxo-2-(pyridin-4-ylmethylidene)-1-benzofuran-6-yl] 3,5-dimethoxybenzoate |
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InChI |
InChI=1S/C24H19NO6/c1-14-8-19(30-24(27)16-10-17(28-2)12-18(11-16)29-3)13-20-22(14)23(26)21(31-20)9-15-4-6-25-7-5-15/h4-13H,1-3H3/b21-9- |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPYTWTFYNHNCNP-NKVSQWTQSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC2=C1C(=O)C(=CC3=CC=NC=C3)O2)OC(=O)C4=CC(=CC(=C4)OC)OC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC2=C1C(=O)/C(=C/C3=CC=NC=C3)/O2)OC(=O)C4=CC(=CC(=C4)OC)OC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19NO6 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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